3-(5-(butylthio)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)-1H-indole

• IUPAC Name: 3-[5-butylsulfanyl-4-(4-fluorophenyl)-1,2,4-triazol-3-yl]-1H-indole
• InChI: InChI=1S/C20H19FN4S/c1-2-3-12-26-20-24-23-19(25(20)15-10-8-14(21)9-11-15)17-13-22-18-7-5-4-6-16(17)18/h4-11,13,22H,2-3,12H2,1H3
• InChI Key: GMNIKVKMDVSHFD-UHFFFAOYSA-N
• Canonical SMILES: CCCCSC1=NN=C(N1C2=CC=C(C=C2)F)C3=CNC4=CC=CC=C43
• Molecular Formula: C20H19FN4S
• Molecular Weight: 366.5 g/mol

Description

3-(5-(butylthio)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)-1H-indole, commonly known as BTFDI, is a novel small molecule that has gained significant attention in scientific research due to its potential therapeutic applications. BTFDI belongs to the class of indole-based compounds that have been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

Scientific Research Applications

Synthesis and Structural Properties

Research on pyrrole, 1,2,4-triazole, and indole derivatives, which include compounds similar to 3-(5-(butylthio)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)-1H-indole, has shown significant advances in the development of new drugs. Combining these heterocycles in one molecule increases the likelihood of finding substances with certain biological activities. Studies have optimized the synthesis conditions and investigated the properties of S-alkylderivatives of these compounds, revealing their potential to influence kinase activity of anaplastic lymphoma, cyclooxygenase-2, and lanosterol-14-α-demethylase through molecular docking studies (Hotsulia, 2019).

Antimicrobial and Anti-inflammatory Potential

Thiazolyl/oxazolyl formazanyl indoles have been synthesized and evaluated for their anti-inflammatory activity against carrageenan-induced oedema in albino rats. These compounds show moderate to good activity, with some derivatives demonstrating higher potency and lower toxicity compared to reference drugs (Singh, Bhati, & Kumar, 2008).

Catalytic Activities and Synthetic Applications

Nickel ferrite nanoparticles have been utilized in the synthesis of 4-aryl benzelidene-2-((5-fluoro-1H-indol-1-yl)methyl)oxazol-5(4H)-one derivatives, showcasing their potential in catalyzing the formation of complex molecules with potential biological activities. These compounds have also been screened for antioxidant and antimicrobial activities, highlighting their potential in medicinal chemistry (Rao et al., 2019).